Cas no 1290704-84-5 (4-(3-methyl-2-nitrophenoxy)piperidine)

• Product Name: 4-(3-methyl-2-nitrophenoxy)piperidine
• CAS No: 1290704-84-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6563930
• PubChem ID: 61684830
• Update Time: 2025-11-06

4-(3-methyl-2-nitrophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-2-nitrophenoxy)piperidine
• 1290704-84-5
• EN300-1844859
• AKOS010951182

• Inchi： 1S/C12H16N2O3/c1-9-3-2-4-11(12(9)14(15)16)17-10-5-7-13-8-6-10/h2-4,10,13H,5-8H2,1H3
• InChI Key： VYSJAVJIOVRIOV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 4-(3-methyl-2-nitrophenoxy)piperidine

Comprehensive Overview of 4-(3-methyl-2-nitrophenoxy)piperidine (CAS No. 1290704-84-5): Properties, Applications, and Industry Insights

4-(3-methyl-2-nitrophenoxy)piperidine (CAS No. 1290704-84-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenoxy-substituted piperidine derivative exhibits a molecular formula of C₁₂H₁₆N₂O₃ and a molecular weight of 236.27 g/mol. The compound's distinct 3-methyl-2-nitrophenoxy moiety attached to the piperidine ring creates opportunities for diverse chemical modifications, making it valuable for drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for piperidine derivatives in medicinal chemistry, with 4-(3-methyl-2-nitrophenoxy)piperidine being investigated as a potential building block for kinase inhibitors and GPCR modulators. Its nitro-aromatic group contributes to electron-withdrawing properties that influence molecular interactions, while the piperidine scaffold offers conformational flexibility crucial for bioactivity. Researchers are particularly interested in its role in developing novel central nervous system (CNS) therapeutics, aligning with current industry focus on neurodegenerative disease treatments.

The synthesis of 1290704-84-5 typically involves nucleophilic aromatic substitution reactions, where 3-methyl-2-nitrophenol reacts with activated piperidine derivatives under controlled conditions. Advanced purification techniques like column chromatography and recrystallization ensure high purity (>98%) for research applications. Analytical characterization commonly employs HPLC, NMR (¹H and ¹³C), and mass spectrometry, with the compound showing characteristic peaks at 7.5-8.0 ppm (aromatic protons) and 3.0-3.5 ppm (piperidine CH₂) in proton NMR spectra.

From a commercial perspective, 4-(3-methyl-2-nitrophenoxy)piperidine addresses several trending topics in chemical research: fragment-based drug design, privileged structures in medicinal chemistry, and sustainable synthesis routes. The compound's stability under physiological pH conditions (studies show >90% integrity after 24 hours at pH 7.4) makes it attractive for prodrug development, another hot topic in pharmaceutical innovation. Suppliers currently offer the compound in research quantities (100mg to 10g scales) with certificates of analysis documenting impurity profiles.

Environmental and safety assessments of 1290704-84-5 indicate standard handling precautions for nitroaromatic compounds, requiring protection from light and moisture during storage. The compound's structure-activity relationship (SAR) potential continues to drive academic interest, with recent publications exploring its use in creating allosteric modulators for protein targets. As the pharmaceutical industry increasingly values scaffold diversity, this piperidine derivative represents an important tool for hit-to-lead optimization campaigns.

Future research directions for 4-(3-methyl-2-nitrophenoxy)piperidine may explore its utility in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design—two rapidly growing areas in drug discovery. The compound's balanced lipophilicity (calculated logP ~2.1) and moderate aqueous solubility (~0.5 mg/mL) position it well for further derivatization. With pharmaceutical companies investing heavily in targeted protein degradation technologies, versatile building blocks like this nitrophenoxy piperidine are becoming increasingly valuable to synthetic chemists.

Market analysis shows steady growth in demand for specialized heterocyclic building blocks, with 1290704-84-5 appearing in more patent applications annually. The compound's cost-effectiveness compared to similar chiral intermediates makes it attractive for industrial-scale applications. Current price ranges ($120-$250/g for research quantities) reflect its niche status, though bulk synthesis could potentially reduce costs for developmental projects requiring larger quantities.